Biotin and derivatives
Biotin, also known as vitamin H or B7, is a water-soluble B-complex vitamin that plays a crucial role in the metabolism of proteins, carbohydrates, and fats. It functions primarily through its coenzyme form, biocytin, which serves as a carrier for carboxylation reactions essential for various biochemical processes. Biotin derivatives are chemical modifications or related compounds derived from biotin, often used to enhance its bioavailability, stability, or specificity in applications ranging from pharmaceuticals and cosmetics to analytical chemistry.
These derivatives can be categorized into several types: prodrugs designed to release biotin slowly over time; conjugates that link biotin to other molecules for targeted delivery; and analogues with improved properties such as increased solubility, reduced toxicity, or enhanced binding affinity. The applications of biotin derivatives are diverse, including their use in diagnostic assays, immobilization techniques, enzyme-linked immunosorbent assays (ELISA), and the development of therapeutic agents targeting specific biological pathways.
In summary, biotin and its derivatives offer versatile functionalities that make them indispensable tools in both academic research and industrial applications.

Structure | Chemical Name | CAS | MF |
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(+)-Biotin-sarcosine | 154024-76-7 | C13H21N3O4S |
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N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester | 1001575-95-6 | C24H38N4O6S |
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(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt | 102418-74-6 | C17H20N3O4S-.Na+ |
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BIOTIN (5-FLUORESCEIN) CONJUGATE | 957494-27-8 | C33H32N4O8S |
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N-BIOTINYL-12-AMINODODECANOIC ACID | 135447-73-3 | C22H39N3O4S |
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SNOB 1 reagent | 92924-45-3 | C13H21N3O2S |
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Biotin HPDP | 129179-83-5 | C24H37N5O3S3 |
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Biotin-C5-NHS Ester | 72040-63-2 | C20H30N4O6S |
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FP-Biotin(Mixture of Diastereomers) | 259270-28-5 | C27H50N4O5FPS |
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Biotin-LC-LC-NHS | 89889-52-1 | C26H41N5O7S |
Related Literature
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LePing Yu,Munkhbayar Batmunkh,Tom Grace,Mahnaz Dadkhah,Cameron Shearer,Joseph Shapter J. Mater. Chem. A, 2017,5, 8624-8634
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Thangaraja J.,Anand K.,Pramod S. Mehta RSC Adv., 2016,6, 84645-84657
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Pramod M. Sabale,Jerrin Thomas George,Seergazhi G. Srivatsan Nanoscale, 2014,6, 10460-10469
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5. Back cover
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Jun Liang,Ji-Fei Feng,Bahar Karadeniz,Rong Cao Inorg. Chem. Front., 2016,3, 1393-1397
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Na Yang,Ming Zhu,Guochao Xu,Ning Liu J. Mater. Chem. B, 2020,8, 3908-3917
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Jun-Ju Shen,Xiao-Li Kang,Qiao-Zhen Ren,Guo-Ping Li,Ya-Na Gao,Peng-Fei Hao,Yun-Long Fu Dalton Trans., 2020,49, 4470-4475
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Jun Li,Wei Liu,Zuhao Li,Yingcai Hu,Jinfeng Yang,Jishan Li Chem. Commun., 2021,57, 4710-4713
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Bixue Chen,Wanlu Wu,Yuwen Zhang,Lin Ma,Kaidong Chen,Xiangming Fang RSC Adv., 2023,13, 14131-14138
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